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Compound of Interest

Compound Name:
2-(Methylsulfonyl)benzenesulfonyl

chloride

Cat. No.: B1586236 Get Quote

This document provides essential safety and logistical information for the proper handling and

disposal of 2-(Methylsulfonyl)benzenesulfonyl chloride (CAS No. 89265-35-0). Tailored for

researchers, scientists, and drug development professionals, this guide emphasizes procedural

steps grounded in chemical reactivity and established safety protocols to ensure personnel

safety and environmental compliance.

Core Hazard Assessment and Chemical Profile
2-(Methylsulfonyl)benzenesulfonyl chloride is a corrosive, water-reactive organic solid[1]. Its

primary hazard stems from the high reactivity of the sulfonyl chloride functional group.

Understanding this reactivity is crucial for safe handling and disposal.

Causality of Hazards: The sulfonyl chloride moiety is a potent electrophile. It reacts readily with

nucleophiles, including water, alcohols, and amines[2]. Upon contact with water or moisture, it

undergoes vigorous hydrolysis to form the corresponding sulfonic acids and hydrochloric

acid[3][4]. This reaction is exothermic and can generate corrosive acidic fumes, posing

significant inhalation and contact risks[5]. Therefore, all handling and disposal procedures are

designed to control this reactivity.
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Chemical Property Identifier/Value

Chemical Name 2-(Methylsulfonyl)benzenesulfonyl chloride

CAS Number 89265-35-0[1]

Molecular Formula C₇H₇ClO₄S₂[1]

Molecular Weight 254.7 g/mol [1]

Primary Hazards
H314: Causes severe skin burns and eye

damage[1][6].

Transport Classification
CORROSIVE SOLID, ACIDIC, ORGANIC,

N.O.S.[1]

Incompatibilities
Water, strong bases, alcohols, amines, strong

oxidizing agents[5][7].

Mandatory Personal Protective Equipment (PPE)
Due to the severe corrosive nature and reactivity of this compound, a comprehensive PPE

ensemble is mandatory for all handling and disposal operations[8]. PPE is the final barrier of

protection and must be used in conjunction with engineering controls like a chemical fume

hood[9].

Hand Protection: Double-gloving with chemical-resistant gloves (e.g., nitrile or neoprene) is

required. Inspect gloves for any signs of degradation before use[5][10].

Eye and Face Protection: Chemical safety goggles and a full-face shield must be worn to

protect against splashes during transfer and neutralization[5][9].

Skin and Body Protection: A chemical-resistant lab coat or apron over full-length clothing is

necessary. Ensure footwear completely covers the foot; open-toed shoes are prohibited[11].

Respiratory Protection: All manipulations must be performed in a certified chemical fume

hood. For spill response or situations with potential for significant aerosol generation, a full-

face respirator with an acid gas cartridge is essential[5].
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Required PPE Ensemble

Respiratory Protection
(Chemical Fume Hood)

Face & Eye Protection
(Goggles & Face Shield)

Body Protection
(Lab Coat / Apron)

Hand Protection
(Double Nitrile/Neoprene Gloves)

Foot Protection
(Closed-toe Shoes)

Researcher

Must Wear Must Wear Must Wear Must Wear Must Wear

Assess Waste:
2-(Methylsulfonyl)benzenesulfonyl chloride

Is this a small residual quantity
(e.g., from rinsing glassware)?

Follow Protocol 4:
Neutralization of Residuals

  Yes

Follow Protocol 5:
Bulk Waste Disposal

  No  

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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